Cas no 2227839-72-5 (methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoate
• CAS No: 2227839-72-5
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6553134
• PubChem ID: 165708827
• Update Time: 2025-05-20

methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoate
• methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate
• EN300-1759477
• 2227839-72-5

• Inchi： 1S/C12H14N2O3/c1-14-7-9(10(15)6-11(16)17-2)8-4-3-5-13-12(8)14/h3-5,7,10,15H,6H2,1-2H3/t10-/m0/s1
• InChI Key： AVIDANDIMAXEBU-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)OC)C1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoate

Exploring Methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate (CAS No. 2227839-72-5): Properties, Applications, and Market Insights

Methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate (CAS No. 2227839-72-5) is a specialized chiral compound with a unique molecular structure that combines a pyrrolopyridine core with a hydroxypropanoate ester group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and its role in asymmetric synthesis. The methyl ester derivative enhances its solubility and reactivity, making it valuable for various synthetic applications.

The pyrrolopyridine moiety in methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry. Researchers are increasingly exploring its utility in designing kinase inhibitors and GPCR modulators, which are hot topics in the development of targeted therapies for cancer and neurological disorders. The compound's chiral center at the 3-position also makes it a candidate for studying enantioselective catalysis, a growing area in green chemistry.

In recent years, the demand for high-purity chiral intermediates like methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate has surged, driven by advancements in biopharmaceuticals and personalized medicine. This compound's compatibility with modern flow chemistry techniques and continuous manufacturing processes aligns with industry trends toward efficiency and sustainability. Its stability under mild reaction conditions further enhances its appeal for scalable production.

From a commercial perspective, methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate is often sourced by contract research organizations (CROs) and custom synthesis providers. Analytical methods such as HPLC and chiral chromatography are critical for ensuring its purity, especially given the stringent requirements of regulatory bodies like the FDA and EMA. The compound's patent landscape is another area of interest, as innovators seek to protect novel applications in drug development.

Looking ahead, methyl (3S)-3-hydroxy-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and fragment-based drug design. Its versatility and structural features make it a valuable tool for addressing unmet medical needs, particularly in oncology and CNS diseases. As research continues, this compound is likely to remain a focal point for both academic and industrial chemists.